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Compound of Interest

Compound Name: Magnesium methoxide

Cat. No.: B093110 Get Quote

In-Depth Technical Guide: Magnesium
Methoxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of magnesium methoxide, including its molecular formula and weight. It also details

common experimental protocols for its synthesis, catering to professionals in research and

development.

Core Properties of Magnesium Methoxide
Magnesium methoxide, also known as magnesium methylate, is an organometallic compound

with the chemical formula Mg(OCH₃)₂.[1] It is a versatile reagent and catalyst in various

chemical processes.

Quantitative Data Summary
The fundamental properties of magnesium methoxide are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

Chemical Formula C₂H₆MgO₂ [2][3][4]

Linear Formula Mg(OCH₃)₂ [1][2][5]

Molecular Weight 86.37 g/mol [1][2][5]

Density 0.816 - 0.86 g/cm³ [1][2]

Appearance
Colorless to slightly yellowish

liquid/white powder
[1][2]

Experimental Protocols for Synthesis
The synthesis of magnesium methoxide is primarily achieved through the direct reaction of

magnesium metal with anhydrous methanol. The following section outlines a common

laboratory-scale procedure.

Direct Synthesis from Magnesium and Methanol
This method involves the reaction of solid magnesium with an excess of anhydrous methanol.

Materials and Equipment:

Magnesium metal (turnings, ribbon, or powder)

Anhydrous methanol

Three-necked flask

Reflux condenser

Stirrer (magnetic or mechanical)

Heating mantle

Inert gas supply (e.g., nitrogen or argon)

Procedure:
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Preparation: The reaction apparatus, consisting of a three-necked flask equipped with a

stirrer, reflux condenser, and an inlet for inert gas, is thoroughly dried and assembled.

Inert Atmosphere: The system is purged with an inert gas, such as nitrogen, to remove air

and moisture, which can inhibit the reaction.

Reactant Addition: Clean, dry magnesium metal is placed in the flask. Anhydrous methanol is

then added in sufficient quantity to fully immerse the magnesium.

Reaction Initiation: The mixture is stirred and gently heated. The reaction is typically initiated

by the application of heat, and in some cases, a small amount of an initiator like iodine may

be used.

Reaction Progression: The reaction progress is monitored by the evolution of hydrogen gas.

The reaction is considered complete when the evolution of gas ceases.

Product Isolation: The resulting product is a solution of magnesium methoxide in methanol.

To obtain solid magnesium methoxide, the excess methanol is removed under reduced

pressure.

Logical Relationships and Structure
The following diagram illustrates the elemental composition of magnesium methoxide.
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Caption: Elemental composition of magnesium methoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.guidechem.com/question/how-to-prepare-and-identify-ma-id138516.html
https://patents.google.com/patent/CZ2013610A3/en
https://patents.google.com/patent/CZ2013610A3/en
http://www.orgsyn.org/demo.aspx?prep=CV5P0439
https://www.benchchem.com/synthesis/pse-7gc7b3g18e814b97c961125f78e45862
https://www.benchchem.com/product/b093110#molecular-weight-and-formula-of-magnesium-methoxide
https://www.benchchem.com/product/b093110#molecular-weight-and-formula-of-magnesium-methoxide
https://www.benchchem.com/product/b093110#molecular-weight-and-formula-of-magnesium-methoxide
https://www.benchchem.com/product/b093110#molecular-weight-and-formula-of-magnesium-methoxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

